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Compound of Interest

Compound Name: Dimethyl pimelate-d4

Cat. No.: B12396951 Get Quote

For Immediate Release

A Comprehensive Overview of the Chemical and Physical Properties of Dimethyl pimelate-d4,

a Key Deuterated Internal Standard for Advanced Analytical Applications.

This technical guide serves as an in-depth resource for researchers, scientists, and drug

development professionals on the chemical properties and applications of Dimethyl pimelate-
d4. This deuterated analog of Dimethyl pimelate is a crucial tool in quantitative analytical

techniques, offering high precision and accuracy in mass spectrometry and nuclear magnetic

resonance spectroscopy.

Core Chemical and Physical Data
Dimethyl pimelate-d4, the deuterium-labeled form of Dimethyl pimelate, is primarily utilized as

an internal standard in sensitive analytical methodologies.[1] Its physicochemical properties are

essential for its application and are summarized below. The data for the non-deuterated form,

Dimethyl pimelate, is also provided for comparative purposes.
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Property Dimethyl pimelate-d4 Dimethyl pimelate

CAS Number 120811-82-7[1] 1732-08-7[2]

Molecular Formula C₉H₁₂D₄O₄[1] C₉H₁₆O₄[2]

Molecular Weight 192.25 g/mol 188.22 g/mol

Appearance - Clear, colorless liquid

Boiling Point - 121-122 °C at 11 mmHg

Density - 1.041 g/mL at 25 °C

Refractive Index - n20/D 1.431

Solubility -
Soluble in ethanol, benzene,

ether; slightly soluble in water.

Synthesis and Characterization
While a specific, detailed synthesis protocol for Dimethyl pimelate-d4 is not extensively

documented in publicly available literature, a plausible synthetic route can be inferred from

general methods for the preparation of deuterated esters. The synthesis would likely involve

the esterification of pimelic acid-d4 with methanol. Pimelic acid-d4 can be prepared through

deuterium exchange reactions on pimelic acid itself or its precursors.

The characterization of Dimethyl pimelate-d4 would be performed using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy

would be used to confirm the structure and the position and extent of deuterium

incorporation. In the ¹H NMR spectrum, the signals corresponding to the deuterated

positions would be absent or significantly reduced in intensity. The chemical shifts for the

non-deuterated protons would be similar to those of Dimethyl pimelate. For Dimethyl

pimelate, the protons on the carbons adjacent to the ester carbonyl group typically appear

around 2.3 ppm, while the methyl ester protons show a singlet at approximately 3.6 ppm.

Mass Spectrometry (MS): Mass spectrometry is a critical tool for confirming the molecular

weight of the deuterated compound and assessing its isotopic purity. The mass spectrum
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would show a molecular ion peak corresponding to the mass of Dimethyl pimelate-d4.

Experimental Protocols: Application as an Internal
Standard
Dimethyl pimelate-d4 is primarily employed as an internal standard in quantitative analysis,

particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-

mass spectrometry (LC-MS) assays. The following is a generalized protocol for its use.

Objective: To quantify the concentration of an analyte of interest in a sample matrix using

Dimethyl pimelate-d4 as an internal standard.

Methodology:

Preparation of Stock Solutions:

Prepare a stock solution of the analyte of interest at a known concentration in a suitable

solvent.

Prepare a stock solution of Dimethyl pimelate-d4 at a known concentration in the same

solvent.

Preparation of Calibration Standards:

Create a series of calibration standards by adding varying known amounts of the analyte

stock solution to a set of vials.

To each vial, add a fixed, known amount of the Dimethyl pimelate-d4 stock solution.

Bring all calibration standards to the same final volume with the solvent.

Sample Preparation:

To a known volume or weight of the sample, add the same fixed, known amount of the

Dimethyl pimelate-d4 stock solution as was added to the calibration standards.

Perform any necessary extraction or derivatization steps on the sample.
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Instrumental Analysis (GC-MS or LC-MS):

Analyze the prepared calibration standards and the sample using an appropriate GC-MS

or LC-MS method. The method should be optimized to achieve good chromatographic

separation of the analyte and the internal standard.

Data Analysis:

For each calibration standard, determine the peak area of the analyte and the internal

standard.

Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each

standard.

Construct a calibration curve by plotting the response ratio against the concentration of the

analyte.

Determine the response ratio for the sample.

Using the calibration curve, determine the concentration of the analyte in the sample.

Visualizing the Workflow
The logical workflow for utilizing Dimethyl pimelate-d4 as an internal standard in a quantitative

analytical experiment can be visualized as follows:
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Caption: Workflow for quantitative analysis using an internal standard.

This technical guide provides a foundational understanding of the chemical properties and

analytical applications of Dimethyl pimelate-d4. Its role as a deuterated internal standard is
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indispensable for achieving reliable and accurate quantification in complex matrices, making it

a valuable tool for the scientific research and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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